Cas no 1804038-60-5 (3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid)

• Product Name: 3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid
• CAS No: 1804038-60-5
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4792714
• Update Time: 2025-09-23

3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid

• Inchi： 1S/C10H10BrFO2/c11-9-3-1-2-7(6-12)8(9)4-5-10(13)14/h1-3H,4-6H2,(H,13,14)
• InChI Key： BSOCQCLWDJOFLB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CF)=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid

Recent Advances in the Study of 3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid (CAS: 1804038-60-5)

3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid (CAS: 1804038-60-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-fluoromethylphenylpropanoic acid structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study demonstrated that the compound exhibits a high selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers employed molecular docking simulations and in vitro assays to validate their findings, highlighting the compound's binding affinity and inhibitory efficacy.

Another significant development involves the optimization of the synthetic route for 3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid. A recent publication in Organic Process Research & Development detailed a novel, scalable synthesis method that improves yield and reduces the use of hazardous reagents. The new protocol involves a palladium-catalyzed coupling reaction followed by a fluoromethylation step, which has been shown to be more efficient and environmentally friendly compared to previous methods. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Pharmacokinetic studies have also shed light on the bioavailability and metabolic stability of 3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid. Research conducted by a team at the University of Cambridge revealed that the compound exhibits favorable oral absorption and a relatively long half-life in preclinical models. These properties, combined with its low toxicity profile, make it a promising candidate for further development. The study utilized liquid chromatography-mass spectrometry (LC-MS) to monitor the compound's distribution and elimination in vivo, providing critical data for future clinical trials.

In addition to its therapeutic potential, 3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid has been explored as a versatile building block in medicinal chemistry. Its unique structural features allow for the synthesis of diverse derivatives with tailored biological activities. A recent study in Bioorganic & Medicinal Chemistry Letters reported the design and evaluation of several analogs, identifying key structural modifications that enhance potency and selectivity. These findings open new avenues for the development of next-generation therapeutics targeting a range of diseases.

Despite these promising advancements, challenges remain in the clinical translation of 3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid. Issues such as formulation stability, potential drug-drug interactions, and long-term safety require further investigation. Ongoing research aims to address these gaps, with several preclinical studies currently underway. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.

In conclusion, 3-(2-Bromo-6-(fluoromethyl)phenyl)propanoic acid (CAS: 1804038-60-5) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from anti-inflammatory agents to anticancer therapeutics, underscore its versatility and potential impact on human health. Continued exploration of its properties and mechanisms will undoubtedly yield valuable insights and pave the way for innovative treatments in the years to come.